6-Amino-4-bromobenzofuran-7-carboxamide

• Molecular Formula: C9H7BrN2O2
• Molecular Weight: 255.07 g/mol
• IUPAC Name: 6-amino-4-bromo-1-benzofuran-7-carboxamide
• InChI: InChI=1S/C9H7BrN2O2/c10-5-3-6(11)7(9(12)13)8-4(5)1-2-14-8/h1-3H,11H2,(H2,12,13)
• InChI Key: DQTMYOHPVFFAOX-UHFFFAOYSA-N
• Canonical SMILES: C1=COC2=C(C(=CC(=C21)Br)N)C(=O)N

Description

6-Amino-4-bromobenzofuran-7-carboxamide is a chemical compound with the molecular formula C9H7BrN2O2. Benzofuran compounds are widely distributed in nature and have been studied for their anti-tumor, antibacterial, anti-oxidative, and anti-viral properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method is the Suzuki-Miyaura coupling reaction, which involves the use of boron reagents and palladium catalysts to form carbon-carbon bonds . The reaction conditions for this coupling include mild temperatures and the presence of a base to facilitate the reaction.

Industrial Production Methods

Industrial production of 6-Amino-4-bromobenzofuran-7-carboxamide may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

6-Amino-4-bromobenzofuran-7-carboxamide undergoes various types of chemical reactions, including:

Substitution Reactions: The amino and bromo groups on the benzofuran ring can participate in nucleophilic and electrophilic substitution reactions.

Amidation Reactions: The carboxamide group can undergo amidation reactions with carboxylic acids to form amide bonds.

Common Reagents and Conditions

Substitution Reactions: Common reagents include halogenating agents and nucleophiles. Reaction conditions often involve the use of solvents such as dichloromethane or acetonitrile.

Amidation Reactions: Reagents such as coupling agents (e.g., EDC, DCC) and catalysts (e.g., palladium) are used under mild to moderate temperatures.

Major Products Formed

Substitution Reactions: Products include substituted benzofuran derivatives with various functional groups.

Amidation Reactions: Products include amide derivatives with potential biological activities.

Scientific Research Applications

Chemistry: It serves as a building block for the synthesis of more complex benzofuran derivatives with diverse functionalities.

Biology: The compound has shown promise in biological studies for its potential anti-tumor and antibacterial activities.

Medicine: Research has indicated its potential as a scaffold for the development of poly (ADP-ribose) polymerase-1 (PARP-1) inhibitors, which are used in cancer therapy.

Industry: It can be used in the development of new materials and chemical intermediates for various industrial applications.

Mechanism of Action

The mechanism of action of 6-Amino-4-bromobenzofuran-7-carboxamide involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound targets enzymes such as PARP-1, which play a role in DNA repair and cell survival.

Pathways Involved: By inhibiting PARP-1, the compound can induce cell death in cancer cells through the disruption of DNA repair mechanisms, leading to apoptosis.

Comparison with Similar Compounds

Similar Compounds

Benzofuran Derivatives: Compounds such as 2-Amino-3-bromobenzofuran and 5-Amino-6-bromobenzofuran share structural similarities with 6-Amino-4-bromobenzofuran-7-carboxamide.

Benzothiophene Derivatives: These compounds, which contain a sulfur atom in place of the oxygen in benzofuran, also exhibit similar biological activities.

Uniqueness

This compound is unique due to its specific substitution pattern, which imparts distinct biological activities and chemical reactivity. Its potential as a PARP-1 inhibitor sets it apart from other benzofuran derivatives, making it a valuable compound for further research and development .